Cas no 35949-86-1 (b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-)

• Product Name: b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-
• CAS No: 35949-86-1
• MF: C₃₃H₆₀O₁₄
• MW: 680.821112632751
• CID: 307741
• PubChem ID: 10259020
• Update Time: 2024-02-29

b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-
• LogP
• [(2R,4R,5S,6R)-3,3,4,5-tetrahydroxy-2-propoxy-6-[[(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-4-yl] (Z)-octadec-9-enoate
• gingerglycolipid C
• β-D-Galactopyranoside, (2S)-2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl 6-O-α-D-galactopyranosyl-
• DTXSID501315879

• Inchi： 1S/C33H60O14/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(36)43-19-22(35)20-44-32-31(42)29(40)27(38)24(47-32)21-45-33-30(41)28(39)26(37)23(18-34)46-33/h9-10,22-24,26-35,37-42H,2-8,11-21H2,1H3/b10-9-/t22-,23-,24-,26+,27+,28+,29+,30-,31-,32-,33+/m1/s1
• InChI Key： VROZOADUAPWACT-NYURTQROSA-N
• SMILES： C([C@@H]1[C@@H]([C@H](O)[C@@H](O)[C@H](OC[C@H](O)COC(=O)CCCCCCC/C=C\CCCCCCCC)O1)O)O[C@@H]1[C@@H]([C@@H](O)[C@@H](O)[C@@H](CO)O1)O

Computed Properties

• Exact Mass: 680.398307
• Monoisotopic Mass: 680.398307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 24
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 225

Experimental Properties

• Density: 1.27
• Boiling Point: 787.7°Cat760mmHg
• Flash Point: 236.2°C
• Refractive Index: 1.556
• pka: 12.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-acyl-3-O-beta-D-digalactosyl-sn-glycerols